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Compound of Interest

Compound Name: CHIC35

Cat. No.: B1668616

Disclaimer: The following procedures are provided for a representative flammable organic
solvent, Acetone, as the initially requested substance "CHIC35" does not correspond to a
publicly documented chemical. This information is for illustrative purposes and should be
adapted based on the specific Safety Data Sheet (SDS) of the chemical in question. Always
prioritize the SDS for accurate and safe handling and disposal instructions.

This guide provides essential safety and logistical information for the proper disposal of
flammable organic solvents like Acetone, tailored for researchers, scientists, and drug
development professionals. Following these procedures is critical for ensuring laboratory safety
and environmental compliance.

Key Safety and Hazard Information for Acetone

Proper disposal begins with understanding the inherent risks associated with the chemical.
Acetone is a highly flammable and volatile liquid that can cause serious eye irritation and may
lead to drowsiness or dizziness.[1][2]
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Property Value Source
CAS Number 67-64-1 [3]
Molecular Formula C3H60 [4]
Flash Point -20 °C (-4 °F) [2]
Auto-ignition Temperature 465 °C (869 °F) [2]
Flammability Limits in Air 2.9% to 12.8% by volume [2]

Highly flammable, serious eye
Primary Hazards irritant, may cause drowsiness [1112]

or dizziness.

Step-by-Step Disposal Protocol for Acetone Waste
This protocol outlines the necessary steps for the safe handling and disposal of acetone waste
in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye and Face Protection: Always wear chemical safety goggles.[5][6] If there is a splash
hazard, a face shield should also be worn.[6][7]

e Hand Protection: Wear chemical-resistant gloves.[5] Butyl rubber gloves are recommended
for handling acetone.[6][8] Nitrile gloves can also provide protection.[8] Always inspect
gloves for any signs of degradation before use.[4]

» Skin and Body Protection: A lab coat or chemical-resistant apron is necessary to protect
against skin contact.[6]

o Respiratory Protection: In areas with high vapor concentrations, use a NIOSH-approved
respirator with an organic vapor cartridge.[4][5][7]

» Ventilation: All handling of acetone waste must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4][5]
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Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces, from the disposal area.[1][7] Use only non-sparking tools.[1][4]

. Waste Collection and Segregation:

Waste Container: Use a designated, properly labeled hazardous waste container made of a
compatible material such as high-density polyethylene (HDPE) or stainless steel.[5] The
container must have a secure, tight-fitting lid.[3][5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Acetone
Waste," and include the date the waste was first added.[5]

Segregation: Do not mix acetone waste with other incompatible waste streams. Acetone is
incompatible with strong oxidizing agents, strong reducing agents, strong bases, nitric acid,
and chloroform in the presence of a base.[9][10]

. Spill Management:
In the event of a spill, immediately evacuate non-essential personnel from the area.[9]
Remove all ignition sources.[4][9]

Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.

[41[°]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal.[4][9]

Ventilate the area to disperse any remaining vapors.[4][9]
. Final Disposal:

Licensed Disposal Facility: Acetone is considered hazardous waste and must be disposed of
through a licensed hazardous waste disposal facility.[5] Do not pour acetone waste down the
drain or dispose of it with regular trash.[11]

Manifesting: For larger quantities of waste, a hazardous waste manifest will be required to
track the waste from your facility to the disposal site.[12]
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e Local Regulations: Always adhere to your institution's and local environmental agency's
specific guidelines for hazardous waste disposal.[9][11] Contact your local environmental,
health, or solid waste agency for specific guidance in your area.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the acetone waste disposal process.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.epa.gov/hw/household-hazardous-waste-hhw
https://www.epa.gov/hw/household-hazardous-waste-hhw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Acetone Waste G@
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Caption: Workflow for the safe disposal of acetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for Flammable Organic
Solvents (Example: Acetone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668616#chic35-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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